Cas no 872862-33-4 (N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide)

• Product Name: N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide
• CAS No: 872862-33-4
• MF: C₂₇H₂₈N₄O₃
• MW: 456.536226272583
• CID: 5509468
• PubChem ID: 4205448
• Update Time: 2025-07-08

N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• F2001-0776
• N-[2-(1H-indol-3-yl)ethyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• AKOS024619544
• N-(2-(1H-indol-3-yl)ethyl)-2-oxo-2-(1-(2-oxo-2-(piperidin-1-yl)ethyl)-1H-indol-3-yl)acetamide
• 872862-33-4
• N-[2-(1H-indol-3-yl)ethyl]-2-oxo-2-{1-[2-oxo-2-(piperidin-1-yl)ethyl]-1H-indol-3-yl}acetamide
• N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

• Inchi： 1S/C27H28N4O3/c32-25(30-14-6-1-7-15-30)18-31-17-22(21-9-3-5-11-24(21)31)26(33)27(34)28-13-12-19-16-29-23-10-4-2-8-20(19)23/h2-5,8-11,16-17,29H,1,6-7,12-15,18H2,(H,28,34)
• InChI Key： WMRNXZFHAWEBAM-UHFFFAOYSA-N
• SMILES： O=C(CN1C=C(C(C(NCCC2=CNC3C=CC=CC2=3)=O)=O)C2C=CC=CC1=2)N1CCCCC1

Computed Properties

• Exact Mass: 456.21614077g/mol
• Monoisotopic Mass: 456.21614077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 87.2Ų

Additional information on N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide

Research Briefing on N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-33-4)

In recent years, the compound N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-33-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indole and piperidine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing provides an overview of the latest research developments related to this compound.

The primary focus of recent studies has been on elucidating the molecular mechanisms underlying the biological activity of 872862-33-4. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to determine the three-dimensional structure of the compound and its interactions with target proteins. These structural insights have been instrumental in understanding its binding affinity and selectivity, which are critical for its potential therapeutic applications.

One of the most notable findings is the compound's ability to inhibit specific kinases involved in inflammatory pathways. In vitro and in vivo studies have demonstrated that 872862-33-4 effectively suppresses the activity of key kinases, leading to a reduction in pro-inflammatory cytokine production. This suggests its potential as a novel anti-inflammatory agent, with possible applications in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, recent pharmacological evaluations have highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These attributes make it a promising candidate for further drug development. However, challenges such as optimizing its selectivity and minimizing off-target effects remain areas of active investigation.

In conclusion, the ongoing research on N-2-(1H-indol-3-yl)ethyl-2-oxo-2-{1-2-oxo-2-(piperidin-1-yl)ethyl-1H-indol-3-yl}acetamide (CAS: 872862-33-4) underscores its potential as a versatile scaffold for drug discovery. Future studies are expected to explore its applications in other therapeutic areas, as well as its potential for combination therapies. The compound's unique structural features and biological activity make it a valuable subject for continued research in the chemical biology and pharmaceutical fields.